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Cat. No.: B12389225

Technical Support Center: 1,3-Dichloropropene
Fumigation and Soil Sealing

This guide provides researchers, scientists, and drug development professionals with technical
support for optimizing soil sealing techniques following 1,3-Dichloropropene (1,3-D) fumigation.
It includes troubleshooting advice, frequently asked questions, quantitative data summaries,
and detailed experimental protocols to address common issues encountered during laboratory
and field experiments.

Troubleshooting Guide

This section addresses specific problems that may arise during your experiments, providing
potential causes and solutions in a direct question-and-answer format.

Q1: We are observing high 1,3-D emissions despite applying a soil seal. What are the common
causes?

A: High fumigant emissions post-sealing can stem from several factors. The most common
issues include:

e Inadequate Soil Moisture: Dry soil has a higher air-filled porosity, which creates a rapid
pathway for the fumigant to escape.[1] Increasing soil moisture reduces this porosity and
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restricts fumigant transport to the atmosphere.[1] Regulations in some regions mandate soil
moisture to be at least 50% of field capacity before fumigation.[2]

 Incorrect Seal Type for Soil Texture: The effectiveness of a sealing method, particularly water
seals, varies significantly with soil type.[3][4] For example, a reduced-amount intermittent
water seal that is ineffective on loamy sand may work well on finer-textured soils.[3][4]

e Improper Tarp Application: For plastic films like High-Density Polyethylene (HDPE) or
Virtually Impermeable Film (VIF), a poor seal at the edges or any perforations can lead to
significant leakage.

» Delayed Sealing: 1,3-D is highly volatile.[S] Any delay in sealing the soil surface after
injection allows for substantial emission loss. Sealing should be performed immediately after
application.[5][6]

o Presence of Chisel Traces: The channels left by shank injection equipment can act as direct
vents for the fumigant. It is crucial to disrupt these traces by disking or rolling the soill
immediately after application and before final sealing.[7][8]

Q2: How does soil texture influence the choice and effectiveness of a sealing method?

A: Soil texture is a critical factor. Coarser soils (like loamy sand) have larger pores and allow for
faster gas diffusion than finer-textured soils (like loam).

o Water Seals: Water seals are generally more effective in reducing fumigant emissions in fine-
textured soils compared to coarse-textured ones.[4] In a comparative study, intermittent
water seals reduced 1,3-D emission loss to 21% for loam soil but only to 26% for loamy
sand.[3][4] The overall emission loss from an unsealed control loam soil was also lower
(43%) compared to a loamy sand (56%), indicating naturally slower diffusion in finer soils.[3]

[4]

o Plastic Films (Tarps): Plastic films, especially VIF, are highly effective across a range of soil
types because they provide a physical barrier to emissions.[9] VIF tarps have been shown to
be the most effective sealing method, resulting in emission losses as low as 10%.[10]

Q3: We are seeing reduced pest and weed control efficacy. Could our sealing technigue be the
problem?
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A: Yes, the sealing technique can impact efficacy. While the primary goal is to reduce
emissions, the method must also ensure that a sufficient concentration of 1,3-D is maintained
in the soil profile for an adequate duration.

o Film vs. Water Seals: Applications sealed with HDPE or VIF films generally provide
nematode control comparable to older standards like methyl bromide.[11] However, for weed
control, these films are often superior to water seals.[11] If plastic film is not used, additional
management practices may be necessary for effective pathogen and weed control.[11]

« Fumigant Retention: The most effective seals for emission reduction, like VIF, also retain the
highest concentrations of 1,3-D in the soil profile for longer periods, which can enhance pest
control.[11] In contrast, techniques that allow for higher emissions may result in a lower
effective dose and duration of exposure for the target pests.

Frequently Asked Questions (FAQSs)

Q1: Which sealing method is most effective at reducing 1,3-D emissions: a water seal or a
plastic tarp?

A: Virtually Impermeable Film (VIF) tarps are consistently the most effective method for
reducing 1,3-D emissions.[9][10] Studies have shown that VIF tarps can reduce total emission
loss to as low as 10%.[10] Intermittent water applications can be significantly more effective
than standard HDPE tarps and can also reduce and delay peak emissions.[9] However, a
single initial water application may only provide a small reduction in total emissions compared
to an unsealed control.[10] The choice often involves a trade-off between cost, labor, and the
level of emission reduction required.

Q2: What is the difference between an "initial" and an "intermittent” water seal?
A: The terms refer to the timing and frequency of water application.

e Initial Water Seal: This involves a single application of water to the soil surface immediately
before or after the fumigant is injected.[3][4] A typical application might be 8-9 mm of water.
[3][10]

 Intermittent Water Seals: This method involves an initial water application followed by one or
more subsequent, smaller water applications.[3][4] A common regimen is an initial 9 mm
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application followed by two 3 mm applications at 12 and 24 hours post-fumigation.[3][4] Each
water application causes an abrupt, temporary reduction in the emission flux.[10]

Q3: What is the optimal soil moisture level to aim for before fumigation?

A: Higher soil moisture content generally leads to lower fumigant emissions.[1][12] This is
because water fills the soil pores, reducing the air-filled porosity and slowing the rate of gas
diffusion to the surface.[1] The hydrolysis rate of 1,3-D, a primary degradation pathway, also
increases with soil moisture content.[13] As a best practice and a regulatory requirement in
some areas, the soil moisture content should be at least 50% of field capacity at the time of
fumigation.[2]

Data Presentation

The following tables summarize quantitative data from key studies on the effectiveness of
different soil sealing techniques.

Table 1: Effect of Water Seal Treatments on Total 1,3-D Emission Loss Across Different Soil

Textures
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Initial Water Seal (9

Intermittent Water

Soil Texture Control (No Seal)

mm) Seals
Loamy Sand 56% Not Tested 26%**
Sandy Loam 51% 46% 41%
Loam 43% 31% 21%

Source: Data
compiled from soil

column studies.[3][4]

Initial 9 mm seal
followed by 3 mm at
12 and 24 hours.[3][4]

**A reduced-amount
intermittent seal was
used for loamy sand
(initial 3 mm + 1 mm
at 12 and 24 h), which
had little effect
compared to the
control. The 26%
value corresponds to
a standard intermittent
seal tested in a
separate context

within the same study.

[3]4]

Table 2: Comparison of Cumulative 1,3-D Emissions from Various Surface Seal Treatments on

Sandy Loam Soil
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Surface Seal Treatment Total Emission (% of Applied)
Dry Soil (Control) 51%
Initial Water Application (8 mm) 46%
Three Intermittent Water Applications 41%
HDPE Tarp 45%
Initial Water Application + HDPE Tarp 38%
VIF Tarp 10%

Source: Data from a soil column study on

Hanford sandy loam.[10]

Experimental Protocols

Protocol 1: Evaluating Sealing Efficacy via Soil Column Study

» Objective: To quantify and compare the effectiveness of different soil sealing techniques
(e.g., water seals, plastic films) on reducing 1,3-D emissions under controlled laboratory
conditions.

o Materials:

[¢]

Stainless steel or PVC soil columns with gas sampling ports at various depths.
o Test soil (e.g., sandy loam), sieved and air-dried.

o Liquid cis-1,3-D isomer.

o Long-needle syringe for injection.

o Sealing materials (HDPE film, VIF, water sprayer).

o Flow-through gas sampling chamber for column headspace.

o Sorbent tubes for trapping volatilized 1,3-D.
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o Gas Chromatograph with an Electron Capture Detector (GC-ECD) or Mass Spectrometer
(GC-MS) for analysis.

o Methodology:

o Column Packing: Pack the soil into the columns to a predetermined bulk density (e.g., 1.4
g/cms3 for sandy loam).[4]

o Moisture Adjustment: Adjust soil moisture to the desired level (e.g., 75% of field capacity)
before or after packing.

o Fumigant Injection: Inject a precise amount of liquid 1,3-D (e.g., 100 uL) into the center of
the column at a specific depth (e.g., 30 cm) using the long-needle syringe.[4]

o Seal Application: Immediately after injection, apply the designated sealing treatment to the
soil surface.

= Control: No seal applied.

» Water Seal: Spray a measured volume of water evenly onto the surface. For intermittent
seals, apply subsequent amounts at specified time intervals.[3][4]

» Tarp Seal: Place the plastic film over the soil surface and seal the edges to the column
wall to prevent leakage.[10]

o Emission Monitoring: Place the gas sampling chamber on top of the column. Draw air at a
constant flow rate through the chamber and into sorbent tubes to trap emitted 1,3-D.
Change tubes at regular intervals (e.g., every 1-6 hours initially, then less frequently) for
up to 14 days.[14]

o Soil Gas Monitoring: At the same intervals, collect gas samples from the ports along the
soil column profile using a gas-tight syringe to determine the fumigant concentration at
different depths.

o Analysis: Extract the trapped 1,3-D from the sorbent tubes with a solvent and analyze
using GC-ECD or GC-MS to calculate the emission flux over time. Analyze soil gas
samples directly.
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Protocol 2: Field Monitoring of 1,3-D Emissions

¢ Objective: To measure and compare 1,3-D volatilization rates and cumulative emissions from
a treated field under different real-world soil sealing conditions.

e Materials:
o Commercial-grade fumigant (e.g., Telone C35).
o Tractor-mounted shank injection rig.

o Sealing equipment (sprinklers for water seal, plastic tarp laying machine, disk/roller for
mechanical seal).

o Meteorological station to measure wind speed/direction, temperature, and humidity.
o Air sampling masts with sampling inlets at multiple heights.
o High-volume air samplers with sorbent tubes.
o GPS for plot mapping.
o Laboratory for sample analysis (TD-GC-MS).[15]
e Methodology:

o Site Preparation: Establish replicate plots for each sealing treatment (e.g., Control, HDPE
Tarp, VIF Tarp, Intermittent Water Seal). Ensure soil conditions (moisture, tilth) are uniform
across plots before application.

o Fumigant Application: Apply the 1,3-D product via shank injection to a specified depth
(e.g., 46 cm) at a calibrated rate (e.g., 610 kg/ha ).[9]

o Seal Application: Immediately following injection, apply the respective sealing treatments
to each plot.

o Atmospheric Monitoring: Place air sampling masts in the center of each plot. Use
aerodynamic or back-calculation methods to estimate flux.[14]
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o Sample Collection: Collect air samples continuously or at frequent intervals for 7-14 days.
[9] Collect background air samples upwind of the plots.

o Data Analysis: Analyze sorbent tubes to determine the concentration of 1,3-D in the air.
Use meteorological data and air concentration profiles to calculate the emission flux (mass
per area per time) and cumulative emission loss (as a percentage of the amount applied)
for each sealing treatment.[14]

Visualizations

The following diagrams illustrate key workflows and relationships in managing 1,3-D fumigation
and sealing.
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Caption: Decision workflow for selecting an appropriate soil sealing technique.
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Caption: Experimental workflow for a soil column fumigant emission study.
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Caption: Key factors influencing the emission rate of 1,3-D from soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdpr.ca.gov [cdpr.ca.gov]
e 2. cdpr.ca.gov [cdpr.ca.gov]

« 3. Effect of water seal on reducing 1,3-dichloropropene emissions from different soil textures
- PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b12389225?utm_src=pdf-body-img
https://www.benchchem.com/product/b12389225?utm_src=pdf-body-img
https://www.benchchem.com/product/b12389225?utm_src=pdf-custom-synthesis
https://www.cdpr.ca.gov/wp-content/uploads/2024/11/2641-effect_of_soil_moisture_on_13d.pdf
https://www.cdpr.ca.gov/wp-content/uploads/2024/10/1-3_dichloropropene_field_fumigation_requirements.pdf
https://pubmed.ncbi.nlm.nih.gov/19244492/
https://pubmed.ncbi.nlm.nih.gov/19244492/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

4. researchgate.net [researchgate.net]
5. atsdr.cdc.gov [atsdr.cdc.gov]

6. Groundwater monitoring for 1,3-dichloropropene in high fumigant use areas of North
America and Europe - PMC [pmc.ncbi.nlm.nih.gov]

7. scispace.com [scispace.com]
8. Soil Fumigation [cms.ctahr.hawaii.edu]

9. Surface seals reduce 1,3-dichloropropene and chloropicrin emissions in field tests -
PubMed [pubmed.nchbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]
11. researchgate.net [researchgate.net]
12. researchgate.net [researchgate.net]
13. researchgate.net [researchgate.net]

14. Emissions of 1,3-Dichloropropene and Chloropicrin after Soil Fumigation under Field
Conditions - PubMed [pubmed.ncbi.nim.nih.gov]

15. alsglobal.com [alsglobal.com]

To cite this document: BenchChem. [Improving the soil sealing techniques after 1,3-
Dichloropropene fumigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389225#improving-the-soil-sealing-techniques-
after-1-3-dichloropropene-fumigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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